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Compound of Interest

Compound Name: Dota-NI-fapi-04

Cat. No.: B15610406

This document provides crucial safety and logistical guidance for the proper disposal of Dota-
NI-fapi-04, a chelating agent used in cancer research. As a Fibroblast Activation Protein (FAP)
inhibitor, its primary application involves being labeled with radioisotopes for diagnostic imaging
and targeted radionuclide therapy.[1][2][3] Proper disposal is contingent on whether the
compound is in its non-radioactive ("cold") state or has been radiolabeled ("hot") with a metallic
isotope such as Gallium-68 or Lutetium-177.[1][3]

Disclaimer: No specific Safety Data Sheet (SDS) for Dota-NI-fapi-04 is publicly available. This
guidance is based on general best practices for chemical and radiopharmaceutical waste
management. Researchers, scientists, and drug development professionals must consult their
institution's Environmental Health and Safety (EHS) and Radiation Safety Officer (RSO) to
ensure full compliance with all local, state, and federal regulations.

Part 1: Disposal of Non-Radioactive ("Cold") Dota-
Ni-fapi-04

Unused, non-radiolabeled Dota-NI-fapi-04 should be treated as chemical waste. The disposal
procedure should be guided by the chemical properties of the compound and institutional
protocols.

Step-by-Step Chemical Waste Disposal Protocol:

o Characterization: Classify the waste. Dota-NI-fapi-04 is a complex organic molecule.
Without a specific SDS, it should be handled with caution, assuming potential hazards.
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e Segregation: Do not mix with non-hazardous or radioactive waste. Collect all "cold" Dota-NI-
fapi-04 waste, including contaminated personal protective equipment (PPE) like gloves and
vials, in a dedicated and clearly labeled chemical waste container.

o Labeling: Affix a hazardous waste label to the container immediately upon starting waste
collection. Fill out the label completely, listing "Dota-NI-fapi-04" as the chemical constituent.

o Storage: Store the sealed waste container in a designated satellite accumulation area.
Ensure the container is closed, secure, and stored in secondary containment to prevent
spills.

o Request Pickup: Once the container is full or ready for disposal, submit a chemical waste
pickup request through your institution's EHS department.

Part 2: Disposal of Radiolabeled ("Hot") Dota-NI-
fapi-04

When Dota-NI-fapi-04 is chelated with a radioisotope, such as Gallium-68 (68Ga) or Lutetium-
177 (177Lu), the resulting radiopharmaceutical waste must be managed according to strict
radiation safety protocols. The primary disposal method for short- to medium-lived isotopes is
decay-in-storage.

Key Radioisotope Data

The choice of disposal procedure is dictated by the half-life and decay products of the specific
isotope used.
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depending on
production method.[6]
[71181[9]

Step-by-Step Radiopharmaceutical Waste Disposal
Protocol:

e Segregation at Source:

o Immediately segregate all radioactive waste from non-radioactive and chemical waste
streams.

o Use designated, shielded containers clearly labeled with the radiation symbol, the specific
isotope (68Ga-Dota-NI-fapi-04 or 177Lu-Dota-NI-fapi-04), date, and initial activity.

o Separate waste by physical form: solid (gloves, vials, absorbent paper) and liquid
(aqueous solutions). Sharps (needles, syringes) must go into a dedicated radioactive
sharps container.

e Decay-in-Storage:

o Transport the properly labeled, sealed containers to your institution's designated
radioactive waste storage area for decay.
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o The standard protocol requires storing the waste for a minimum of 10 half-lives.
» For 177Lu, this is approximately 67 days.

» For 68Ga, while the isotope itself decays quickly, waste from 68Ge/68Ga generators
must be managed considering the long-lived 68Ge parent. Consult your RSO for
specific holding times, which may be significantly longer.[4]

o Special Consideration for 177Lu: If using "carrier-added” 177Lu, it may contain the long-
lived 177mLu impurity. Waste containing this impurity cannot be decayed in storage and
may require disposal as long-lived radioactive waste.[8][9] Always check the certificate of
analysis from the supplier.[7]

e Survey and Release:

o After the decay period, a radiation safety technician must survey the waste containers with
a calibrated radiation detection meter (e.g., a Geiger-Mduller counter).

o The radiation level must be indistinguishable from natural background radiation.
o All radioactive labels must be removed or defaced.
» Final Disposal:

o Once confirmed to be at background levels, the waste can be disposed of as non-
radioactive waste.

o Solid waste can typically be placed in the regular or biomedical trash (depending on
institutional policy), and liquid waste may be suitable for drain disposal after pH
neutralization and confirmation with the RSO.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Dota-
NI-fapi-04.
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Dota-NI-fapi-04 Disposal Workflow
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Caption: Decision workflow for Dota-NI-fapi-04 waste management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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